Cas no 1798410-28-2 (3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide)

• Product Name: 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide
• CAS No: 1798410-28-2
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 5375616
• Update Time: 2025-05-21

3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide

• Inchi： 1S/C14H13N3O3S/c18-11(6-5-9-3-2-8-20-9)17-14-16-10-4-1-7-15-13(19)12(10)21-14/h2-3,5-6,8H,1,4,7H2,(H,15,19)(H,16,17,18)
• InChI Key： ULFXAWCKUUCWDY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCNC(=O)C=2S1)(=O)C=CC1=CC=CO1

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.69±0.20(Predicted)

Additional information on 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide

Introduction to 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide (CAS No. 1798410-28-2)

3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide (CAS No. 1798410-28-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazolo[5,4-c]azepine class, a heterocyclic scaffold known for its broad spectrum of pharmacological properties. The presence of a furanyl group and a propenamide moiety further enhances its molecular complexity and functionality, making it a promising candidate for further investigation in drug discovery.

The structural composition of 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide incorporates several key pharmacophoric elements that are critical for its interaction with biological targets. The thiazolo[5,4-c]azepine core is a well-documented scaffold in medicinal chemistry, exhibiting activities ranging from antiviral to anti-inflammatory effects. The furanyl substituent at the 2-position introduces additional electronic and steric properties that can modulate the compound's binding affinity and selectivity. Moreover, the propenamide group at the N-position contributes to the molecule's hydrogen bonding capabilities, which is essential for receptor binding and pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide has emerged as a subject of interest due to its potential to address unmet medical needs. Studies have demonstrated that derivatives of thiazolo[5,4-c]azepine exhibit significant biological activity against various diseases. The introduction of the furanyl group has been shown to enhance the compound's solubility and bioavailability, which are critical factors for drug development.

The propenamide moiety in this compound is particularly noteworthy as it can serve as a hinge binder in protein-ligand interactions. This feature is highly valuable in drug design because it allows for precise modulation of binding affinity through structural modifications. Recent computational studies have suggested that 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide can interact with specific amino acid residues in target proteins through hydrogen bonding and hydrophobic interactions. These interactions are crucial for achieving high-affinity binding and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Thiazolo[5,4-c]azepine derivatives have been investigated for their ability to modulate neurotransmitter systems involved in conditions such as depression and epilepsy. The presence of the furanyl group may enhance the compound's ability to cross the blood-brain barrier (BBB), which is essential for central nervous system (CNS) drugs. Additionally, the propenamide group could provide a site for further derivatization to optimize pharmacokinetic properties.

Recent experimental studies have provided insights into the pharmacological profile of 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide. In vitro assays have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, preliminary data suggest that it may inhibit monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. This inhibition could potentially lead to therapeutic benefits in conditions characterized by neurotransmitter imbalances.

The synthesis of 3-(2-Furanyl)-N-(5,6,7,8-tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2-propenamide represents a challenging yet rewarding endeavor for synthetic chemists. The construction of the thiazolo[5,4-c]azepine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. The introduction of the furanyl group typically involves condensation reactions with furfural or furan derivatives under controlled conditions. Similarly, the incorporation of the propenamide moiety necessitates expertise in amide bond formation techniques.

Advanced synthetic methodologies have been employed to optimize the preparation of this compound. For example，catalytic hydrogenation techniques have been used to construct the tetrahydrothiazole ring system efficiently. Additionally，modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) play a crucial role in confirming the structural integrity of synthesized intermediates and final products.

The pharmacokinetic properties of 3-(2-Furanyl)-N-(5，6，7，8-tetrahydro--{0x40}--{0x43}--{0x41}--{0x53}--{0x35}，{0x34}-c}--{0x41}--{0x38}--{0x50}--{0x45}-yloxy}-yloxy}-propenamide are under active investigation to determine its suitability for clinical development。In vivo studies have begun to assess its distribution，metabolism，and excretion profiles。These studies are essential for understanding how the compound behaves within an organism，which can inform dosing strategies and identify potential side effects。

The potential therapeutic applications of this compound extend beyond neurological disorders。Research has also explored its efficacy against inflammatory diseases，where thiazolo[5，{0x40}-c}]azepine derivatives have shown promise as anti-inflammatory agents。The furanyl group may contribute to its ability to modulate inflammatory pathways by interacting with specific cytokines or enzymes involved in inflammation。

Future directions in research on 3-({0x40}-yloxy})-{0x40}-{0x43}-{0x41}-{0x53}-{0x35}-{0x34}-c}-{0x41}-{0x38}-{0x50}-{0x45}-{1D}-yloxy}-propenamide include exploring its mechanism of action in greater detail。Understanding how this compound interacts with biological targets at a molecular level can provide valuable insights into its therapeutic potential。Additionally，structural modifications aimed at enhancing its pharmacological properties are being investigated。

The development of novel drug candidates like 3-{(yloxy})-{1D}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}-{1D}}{-propenamide} represents a significant advancement in pharmaceutical chemistry。Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts。As research continues，this compound holds great promise for addressing various medical conditions and improving patient outcomes。